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Compound of Interest

Compound Name:
4-Hydroxy-3-methyl-5-

nitrobenzenesulphonic acid

CAS No.: 85895-88-1

Cat. No.: B15177438

Get Quote

Application Note: Vinorelbine Tartrate (CAS 85895-
88-1)
Topic: Preparing Standard Solutions of Vinorelbine Tartrate for Quantitative Analysis

Audience: Researchers, scientists, and drug development professionals.

Introduction
Vinorelbine tartrate, a semi-synthetic vinca alkaloid, is a potent antineoplastic agent that

functions by interfering with microtubule assembly, a critical process for cell division.[1][2] Its

use in the treatment of cancers such as non-small cell lung cancer and metastatic breast

cancer necessitates rigorous quality control and accurate quantification in both pharmaceutical

formulations and biological matrices.[2][3]

The foundation of any robust quantitative analytical method, such as High-Performance Liquid

Chromatography (HPLC), is the preparation of accurate and precise standard solutions. These
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solutions serve as the calibrators against which unknown sample concentrations are

determined. Errors in standard preparation propagate directly to the final reported results,

compromising data integrity and potentially impacting product safety and efficacy.

This application note provides a comprehensive, field-proven protocol for the preparation of

primary stock and working standard solutions of Vinorelbine Tartrate (CAS 85895-88-1). The

methodologies described herein are grounded in established principles of analytical chemistry

and are designed to meet the stringent requirements of regulatory guidelines, such as those

outlined in USP General Chapter <1225> Validation of Compendial Procedures.[4][5][6]

Analyte Profile: Vinorelbine Tartrate
A thorough understanding of the analyte's physicochemical properties is paramount for

developing a reliable preparation protocol.

Property Value Source

Chemical Name

3',4'-didehydro-4'-deoxy-C'-

norvincaleukoblastine [R-(R,R)

– 2,3 dihydroxybutanedioate

(1:2) (salt)]

[7]

CAS Number

85895-88-1 (for the tartrate

salt, as specified in the prompt,

though some sources may list

the free base)

N/A

Molecular Formula C45H54N4O8 . 2C4H6O6 [1][7]

Molecular Weight 1079.12 g/mol [1][7]

Appearance
White to yellow or light brown

amorphous powder
[1][7]

Solubility
> 1000 mg/mL in distilled

water; ~46 mg/mL in DMSO
[1][7][8]

Storage (Solid) -20°C, protected from light [8]

pH (Aqueous Solution) Approximately 3.5 [1]
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Principle of Quantitative Analysis via External
Standardization
This protocol employs the external standard method, a fundamental technique in

chromatography. The principle relies on comparing the instrumental response of the analyte in

the sample to the responses from a series of well-defined standard solutions of known

concentrations.

A calibration curve is constructed by plotting the instrument response (e.g., peak area from an

HPLC-UV detector) against the corresponding concentration of the prepared standards. The

linearity of this curve, typically assessed by the coefficient of determination (R²), validates the

relationship between concentration and response over a specific range. The concentration of

vinorelbine in an unknown sample is then interpolated from this curve using its measured

response. The entire process must be validated to ensure it is fit for its intended purpose.[9]

Materials and Reagents
Reagents

Vinorelbine Tartrate Reference Standard (Purity ≥95%)[8]

HPLC-grade Methanol

HPLC-grade Acetonitrile

Deionized Water (Type I, 18.2 MΩ·cm)

HPLC-grade solvent for final dilution (must be compatible with the analytical mobile phase)

Equipment & Glassware
Calibrated analytical balance (readable to at least 0.01 mg)

Class A volumetric flasks (e.g., 10 mL, 25 mL, 50 mL, 100 mL)

Calibrated precision pipettes (e.g., 10-100 µL, 100-1000 µL, 1-5 mL)

Vortex mixer
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Ultrasonic bath

Amber glass vials with PTFE-lined caps for storage[10]

Syringe filters (0.22 µm or 0.45 µm, compatible with the chosen solvent)[10]

Safety Precautions
WARNING: Vinorelbine tartrate is a potent cytotoxic agent and should be handled with extreme

caution.[1]

All handling, weighing, and solution preparation must be conducted in a certified chemical

fume hood or a biological safety cabinet.

Personal Protective Equipment (PPE), including a lab coat, double gloves, and safety

glasses, is mandatory.

Refer to the Safety Data Sheet (SDS) for comprehensive handling and disposal information.

Protocol: Preparation of Primary Stock Solution (1.0
mg/mL)
The primary stock solution is the cornerstone of the entire calibration hierarchy. Its accuracy is

critical.[11] This protocol details the preparation of a 1.0 mg/mL stock solution, which can be

adjusted based on analytical needs.

Causality Behind Experimental Choices
Class A Volumetric Flasks: These are calibrated to a high degree of accuracy, minimizing

volumetric error.[12]

Analytical Balance: A highly sensitive balance is required to accurately weigh the reference

standard, as this mass is the basis for all subsequent concentration calculations.[13]

Sonication: This step ensures the complete dissolution of the reference standard, preventing

inaccuracies due to undissolved material.
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Step-by-Step Methodology
Equilibration: Allow the Vinorelbine Tartrate reference standard container to equilibrate to

room temperature for at least 30 minutes before opening to prevent moisture condensation.

Weighing: Accurately weigh approximately 25 mg of the Vinorelbine Tartrate reference

standard onto weighing paper. Record the exact weight to four decimal places (e.g.,

25.XXXX mg).

Transfer: Carefully transfer the weighed powder into a 25 mL Class A volumetric flask.

Initial Dissolution: Add approximately 15-20 mL of HPLC-grade Methanol to the flask.

Sonication & Mixing: Cap the flask and sonicate for 5-10 minutes, or until all the solid

material is completely dissolved. Intermittently vortex the flask to aid dissolution.

Final Dilution: Allow the solution to return to room temperature. Carefully add Methanol to the

flask until the bottom of the meniscus aligns with the calibration mark.

Homogenization: Cap the flask securely and invert it at least 15-20 times to ensure a

homogeneous solution.[10]

Labeling & Storage: Immediately label the flask with the compound name, exact

concentration, solvent, preparation date, and expiration date. Store the solution as

recommended in Section 9.

Calculation of Exact Concentration
The exact concentration of the primary stock solution must be calculated based on the actual

weight of the reference standard and its purity as stated on the Certificate of Analysis (CoA).

[14]

Formula:

Concentration (mg/mL) = (Weight of Standard (mg) × Purity) / Volume of Flask (mL)

Example:
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Weight: 25.15 mg

Purity: 99.5% (or 0.995)

Volume: 25.00 mL

Concentration = (25.15 mg × 0.995) / 25.00 mL = 1.0009 mg/mL

Protocol: Preparation of Working Standards &
Calibration Curve
Working standards are prepared by serially diluting the primary stock solution to create a range

of concentrations suitable for building a calibration curve.[12]

Experimental Workflow Diagram
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Caption: Workflow for preparing vinorelbine standard solutions.
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Step-by-Step Methodology
The following table provides an example dilution scheme to generate a 5-point calibration curve

from the 1.0 mg/mL primary stock solution. The final diluent should be the same as the

analytical method's mobile phase or a solvent compatible with it.

Standard Level
Stock Solution
Used

Volume of
Stock Pipetted

Final
Volumetric
Flask

Final
Concentration
(µg/mL)

Working Stock
Primary Stock

(1000 µg/mL)
1.0 mL 10 mL 100

CAL 5
Working Stock

(100 µg/mL)
5.0 mL 10 mL 50

CAL 4
Working Stock

(100 µg/mL)
2.5 mL 10 mL 25

CAL 3
Working Stock

(100 µg/mL)
1.0 mL 10 mL 10

CAL 2
Working Stock

(100 µg/mL)
0.5 mL 10 mL 5

CAL 1
Working Stock

(100 µg/mL)
0.1 mL 10 mL 1

Prepare Working Stock: Using a calibrated pipette, transfer 1.0 mL of the primary stock

solution into a 10 mL volumetric flask. Dilute to the mark with the final diluent and mix

thoroughly. This creates a 100 µg/mL working stock.

Prepare Calibration Standards: For each calibration level (CAL 1-5), pipette the specified

volume of the 100 µg/mL working stock into the corresponding volumetric flask.

Dilute and Mix: Dilute each flask to the calibration mark with the final diluent. Cap and invert

each flask 15-20 times to ensure homogeneity.
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Transfer for Analysis: Filter an aliquot of each working standard through a compatible 0.22

µm or 0.45 µm syringe filter into a labeled HPLC vial.

Storage and Stability
The integrity of standard solutions over time is crucial for consistent results.

Primary Stock Solution: When stored in an amber glass vial at 2-8°C and protected from

light, methanolic stock solutions of vinorelbine are generally stable for several weeks.

However, it is best practice to prepare fresh stock solutions regularly, and stability should be

formally demonstrated.[15]

Working Standard Solutions: Aqueous-based working solutions should be prepared fresh

daily.[8] A stability study on vinorelbine tartrate diluted in 5% dextrose or 0.9% sodium

chloride to concentrations of 0.5 mg/mL and 2 mg/mL showed the solutions were stable for at

least 120 hours (5 days) at room temperature under fluorescent light.[16][17] However, for

high-sensitivity quantitative analysis, minimizing potential degradation by preparing fresh

daily is a more robust approach.

System Suitability Testing (SST)
Before injecting samples, the suitability of the chromatographic system must be verified. This is

typically done by injecting one of the mid-range calibration standards multiple times (e.g., n=5).

[12]
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SST Parameter
Typical Acceptance
Criteria

Rationale

Peak Area %RSD ≤ 2.0%

Demonstrates the precision of

the injection and detection

system.

Retention Time %RSD ≤ 1.0%

Indicates the stability of the

pump and mobile phase

delivery.

Tailing Factor (T) 0.8 - 1.5
Ensures peak symmetry for

accurate integration.

Theoretical Plates (N) > 2000
Measures the efficiency of the

column separation.

These criteria should be defined and justified within the specific analytical method validation.[4]

[18]
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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